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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the benefits of incorporating
yttrium additives into Nickel-Metal Hydride (Ni-MH) batteries. The following sections detail the
improvements in electrochemical performance, provide standardized protocols for experimental
validation, and visualize the underlying mechanisms and workflows.

Introduction

Nickel-Metal Hydride (Ni-MH) batteries are a mature and reliable rechargeable battery
technology. However, their performance, particularly in terms of cycle life and high-rate
discharge capability, can be limited by the degradation of the negative electrode, primarily due
to corrosion and pulverization of the hydrogen storage alloy. The addition of yttrium, either as
an elemental substitution in the alloy or as an oxide additive, has emerged as a promising
strategy to mitigate these degradation mechanisms and enhance overall battery performance.
Yttrium has been shown to improve the structural stability and corrosion resistance of the
hydrogen storage alloy, leading to significant improvements in cycle life and capacity retention.

Performance Enhancements with Yttrium Additives

The introduction of yttrium into Ni-MH systems yields quantifiable improvements across several
key performance indicators. The following tables summarize the comparative performance of
Ni-MH batteries with and without yttrium additives, based on findings from recent studies.
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Table 1: Cycle Life and Discharge Capacity

A notable study on Laz-xYxMgNi9 alloys demonstrated a significant enhancement in both
discharge capacity and cycling stability with the partial substitution of Lanthanum with Yttrium.
The Lai.25Y0.7sMgNio alloy, in particular, exhibited a superior discharge capacity of
approximately 450 mAh/g and retained up to 60% of its initial capacity after 500 cycles, a
marked improvement over the yttrium-free equivalent.

. Initial Discharge Capacity Capacity Retention after
Alloy Composition

(mAhlg) 500 Cycles (%)
LazMgNio (Y-free) ~380 <40%
Lai.7sYo0.2sMgNis ~410 ~50%
Lai.sYo.sMgNio ~430 ~55%
Lai.25Y0.7sMgNio ~450 ~60%
LaYMgNis ~420 ~58%

Table 2: High-Rate Dischargeability

Yttrium additives have been shown to improve the high-rate discharge capability of Ni-MH
batteries by facilitating faster hydrogen diffusion and charge transfer kinetics.

. Discharge Capacity Discharge Capacity Discharge Capacity
Alloy Composition

at 0.2C (mAhlg) at 1C (mAhlg) at 2C (mAhlg)
Standard ABs Alloy 320 280 240
Y-Modified ABs Alloy 330 300 270

Table 3: Charge Retention

The improved corrosion resistance imparted by yttrium also contributes to better charge
retention and reduced self-discharge.
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Capacity Retention after 30 days at 25°C
Battery Type

(%)
Standard Ni-MH ~75%
Ni-MH with Yttrium Additive ~85%

Experimental Protocols

This section provides detailed methodologies for the preparation and electrochemical testing of
Ni-MH batteries with yttrium-containing hydrogen storage alloys.

Preparation of Yttrium-Doped Hydrogen Storage Alloy

Objective: To synthesize a hydrogen storage alloy with a specific atomic composition
incorporating yttrium.

Materials:

o High-purity (99.9% or higher) metals: Lanthanum, Yttrium, Magnesium, Nickel, and other
desired elements.

 Inert gas (Argon).

Equipment:

» Arc melting furnace or induction furnace.

e Mechanical pulverizer (e.g., ball mill).

e Sieve with a mesh size of -200.

Protocol:

» Weigh the constituent metals in the desired stoichiometric ratio (e.g., for Lai.2sYo0.7sMgNio).

¢ Place the metals in the crucible of the arc or induction furnace.
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o Evacuate the furnace chamber and backfill with high-purity argon gas to create an inert
atmosphere.

o Melt the metals by striking an arc or inducing a current. To ensure homogeneity, re-melt the
resulting ingot multiple times, flipping it between each melt.

» Allow the ingot to cool under the inert atmosphere.
e Mechanically pulverize the solidified ingot into a fine powder using a ball mill.

e Sieve the powder to obtain a particle size of -200 mesh.

Fabrication of the Negative Electrode

Objective: To prepare a working negative electrode for electrochemical testing.

Materials:

Yttrium-doped hydrogen storage alloy powder.

Conductive agent (e.g., carbonyl nickel powder or acetylene black).

Binder solution (e.g., 5 wt% polyvinylidene fluoride (PVDF) in N-methyl-2-pyrrolidone (NMP)
or 3 wt% polytetrafluoroethylene (PTFE) emulsion).

Nickel foam or foil (current collector).

Equipment:

e Mixing apparatus (e.g., mortar and pestle or planetary mixer).
e Doctor blade or coating machine.

e Hydraulic press.

e Vacuum oven.

Protocol:
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Mix the yttrium-doped alloy powder with the conductive agent in a weight ratio of
approximately 4:1.

Add the binder solution dropwise to the powder mixture while continuously mixing to form a
homogeneous slurry or paste. The final composition should be approximately 80% alloy,
15% conductive agent, and 5% binder by weight.

Coat the slurry onto the nickel foam or foil current collector using a doctor blade to a uniform
thickness.

Dry the coated electrode in a vacuum oven at 80-100°C for 2-4 hours to remove the solvent.
Cut the dried electrode sheet into circular discs of a specific diameter (e.g., 1 cm).

Press the electrode discs under a pressure of 10-15 MPa to ensure good contact between
the active material and the current collector.

Electrochemical Measurements

Objective: To evaluate the electrochemical performance of the prepared electrodes.

Materials:

Prepared negative electrode.

Counter electrode (e.g., sintered Ni(OH)2/NiOOH electrode).
Reference electrode (e.g., Hg/HgO electrode).

Separator (e.g., non-woven polypropylene or nylon).

Electrolyte (e.g., 6M KOH solution).

Equipment:

Three-electrode test cell (e.g., Swagelok-type cell).

Battery cycler (e.g., Arbin or LAND).
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» Potentiostat/Galvanostat with electrochemical impedance spectroscopy (EIS) capability.
Protocol:
o Cell Assembly:

o Assemble the three-electrode test cell in an inert atmosphere (e.g., an argon-filled
glovebox).

o Place the prepared negative electrode, separator soaked in the electrolyte, and the
counter electrode in the cell in the correct order.

o Position the reference electrode close to the working electrode.
e Formation Cycles:

o Charge the cell at a low current density (e.g., 0.1C, where 1C corresponds to a full
charge/discharge in one hour) for a specified time (e.g., 10 hours).

o Discharge the cell at the same current density to a cutoff voltage of -0.6 V vs. Hg/HgO.
o Repeat this charge/discharge cycle for 3-5 cycles to activate the electrode.
e Cycle Life Test:

o Charge the cell at a constant current of 0.5C to 1C until a specific charging capacity is
reached or a -AV of 10 mV is detected.

o Rest for 10 minutes.

o Discharge the cell at a constant current of 0.5C to 1C to a cutoff voltage of -0.6 V vs.
Hg/HgO.

o Repeat for a desired number of cycles (e.g., 500 cycles) and record the discharge
capacity at each cycle.

o High-Rate Dischargeability Test:
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o Fully charge the cell at a 0.2C rate.

o Discharge the cell sequentially at different C-rates (e.g., 0.2C, 0.5C, 1C, 2C, 3C) to a
cutoff voltage of -0.6 V vs. Hg/HgO, recording the discharge capacity at each rate.

o Charge Retention Test:

[e]

Fully charge the cell at a 0.2C rate.
o Measure the initial discharge capacity at a 0.2C rate.
o Recharge the cell fully.

o Store the fully charged cell at open-circuit for a specified period (e.g., 7, 14, or 28 days) at
a constant temperature (e.g., 25°C).

o After storage, measure the discharge capacity at a 0.2C rate and calculate the capacity
retention as a percentage of the initial capacity.

Visualizations

The following diagrams illustrate key processes and relationships in the enhancement of Ni-MH
batteries with yttrium additives.

Electrochemical Testing
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and testing yttrium-doped Ni-MH battery
electrodes.
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Caption: Mechanism of performance enhancement in Ni-MH batteries due to yttrium additives.

 To cite this document: BenchChem. [Application Notes and Protocols: Enhancing Ni-MH
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[https://lwww.benchchem.com/product/b577347#enhancing-the-performance-of-ni-mh-
batteries-with-yttrium-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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